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N,N'-Dimethyloxamide: Chemical Data Summary

The table below summarizes the key chemical and physical properties of N,N'-Dimethyloxamide (CAS

615-35-0) for researcher reference [1] [2] [3].

Property Value / Description

CAS Number 615-35-0 [1] [2] [4]

Molecular
Formula

C₄H₈N₂O₂ [1] [2] [3]

Molecular Weight 116.12 g/mol [2] [4] [3]

Melting Point 214-217 °C (lit.) [1] [2]

Density 1.1±0.1 g/cm³ [1]

Physical Form Crystals [2]

Solubility Soluble in Chloroform, Dichloromethane, Methanol [2]
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Property Value / Description

Safety (GHS) Warning - Causes skin and serious eye irritation, and may cause respiratory
irritation [1] [2]

Research Context and Potential Applications

While direct protocols are unavailable, the following points can guide your research:

Chemical Structure Insight: The conformational analysis of N,N'-Dimethyloxamide has been
studied computationally. One study found that the lowest energy minimum features a planar

dimethylamide function twisted approximately 80.5 degrees with respect to the other amide group [5].
This structural insight can be important for understanding its behavior in polymer synthesis.

Indirect Role in Polymer Science: The search results do not show N,N'-Dimethyloxamide as a
direct monomer. However, a related compound, bis(acryloylhydrazine), is used to create

transparent cross-linked polymer monoliths with N,N-dimethylacrylamide [6]. This suggests that the
oxamide functional group (a diamide of oxalic acid) can play a role in creating cross-linked

materials, particularly those designed for de-crosslinking via oxidative degradation [6].

Proposed Research Workflow

Given the lack of specific protocols, here is a proposed workflow to develop application notes for N,N'-

Dimethyloxamide in polymer science:
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Start: Literature Review
and Property Analysis

A. Hypothesis Generation
(Based on structure and known

oxamide chemistry)

B. Experimental Design
(e.g., as cross-linker,

chain extender, monomer)

C. Polymerization &
Characterization

D. Application Testing
(Mechanical, thermal,

recyclability properties)

Refine Protocol &
Document Application Notes
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. NN&#39;- Dimethyloxamide | CAS#:615-35-0 | Chemsrc [chemsrc.com]

2. , N &#39;- N | 615-35-0 Dimethyloxamide [chemicalbook.com]

3. , N &#39;- N , 98% 5 g | Buy Online | Thermo Scientific Alfa... Dimethyloxamide [fishersci.co.uk]

4. , N ′- N | CAS 615-35-0 | SCBT - Santa Cruz... Dimethyloxamide [scbt.com]

5. On the Conformational Analysis of N , N - Dimethyloxamide | Scilit [scilit.com]

6. Dissolution of a transparent cross - linked monolith in water by... polymer [nature.com]

To cite this document: Smolecule. [using N,N'-Dimethyloxamide in material science polymers].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b600890#using-

n-n-dimethyloxamide-in-material-science-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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